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Introduction

Antistasin, a potent and highly selective inhibitor of Factor Xa, has been evaluated for its
antithrombotic efficacy in various preclinical models.[1][2] The rhesus monkey (Macaca
mulatta) serves as a valuable non-human primate model for these in vivo studies due to the
close physiological and genetic similarities of its coagulation system to that of humans.[3][4][5]
[6] These application notes provide a comprehensive overview of the experimental protocols
and data derived from studies evaluating the efficacy of recombinant antistasin (rATS) in a
rhesus monkey model of disseminated intravascular coagulation (DIC). The provided
methodologies and data are intended to guide researchers in the design and execution of
similar preclinical evaluations of anticoagulants.

Signaling Pathway of Antistasin in the Coagulation
Cascade

Antistasin exerts its anticoagulant effect by directly inhibiting Factor Xa, a critical enzyme at
the convergence of the intrinsic and extrinsic pathways of the coagulation cascade.[2][7][8] This
inhibition prevents the conversion of prothrombin to thrombin, thereby blocking the final
common pathway of clot formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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